Cas no 889943-11-7 (1H-Indole-3-carboxylicacid, 2,5-dimethyl-)
889943-11-7 structure
Product Name:1H-Indole-3-carboxylicacid, 2,5-dimethyl-
CAS No:889943-11-7
MF:C11H11NO2
MW:189.210542917252
CID:714324
PubChem ID:28290366
Update Time:2025-04-19
1H-Indole-3-carboxylicacid, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 2,5-dimethyl-
- 2,5-dimethyl-1H-indole-3-carboxylic acid
- 2,5-Dimethyl-1H-indole-3-carboxylicacid
- 1H-Indole-3-carboxylic acid, 2,5-dimethyl-
- AKOS006284889
- 889943-11-7
- DTXSID20651230
- SCHEMBL18932673
-
- Inchi: 1S/C11H11NO2/c1-6-3-4-9-8(5-6)10(11(13)14)7(2)12-9/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: QAQTVZCNSIKQOK-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)NC2C=CC(C)=CC=21)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1Ų
1H-Indole-3-carboxylicacid, 2,5-dimethyl- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
889943-11-7 (1H-Indole-3-carboxylicacid, 2,5-dimethyl-) Related Products
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